Cas no 78213-16-8 (Diclofenac diethylamine)

• Product Name: Diclofenac diethylamine
• CAS No: 78213-16-8
• MF: C₁₈H₂₂Cl₂N₂O₂
• MW: 369.285482883453
• MDL: MFCD01862249
• CID: 59958
• PubChem ID: 115087
• Update Time: 2025-11-11

Diclofenac diethylamine Chemical and Physical Properties

Names and Identifiers

• Diclofenac Diethylamine
• N-Ethylethanamine 2-[(2,6-dichlorophenyl)amino]benzeneacetate
• 2-[(2,6-Dichlorophenyl)amino]-benzeneacetic acid compd.with N-ethylethanamine(1:1)
• Clozapine
• Diclofenac Diethylamine Salt
• DICLOFENAC DIETHYLAMINE, BP
• 2-[(2,6-dichlorophenyl)amino]-benzeneacetic acid compd. with n-ethylethanamine
• 2-[2-(2,6-dichloroanilino)phenyl]acetic acid
• Diclofenac (diethylamine)
• 6TGQ35Z71K
• AK163134
• Diclofenac diethylammonium salt
• diclofenac-diethylamine
• Voltaren Emulgel (TN)
• Diethylammonium Diclofenac
• 2-((2,6-Dichlorophenyl)amino)benzeneacetic acid, compd. with N-ethylethanamine
• HMS3651L18
• n-ethylethanaminium{2-[(2,6-dichlorophenyl)amino]phenyl}acetate
• BCP24521
• KM1903
• s3063
• diclofenac diethylammonium
• HY-15036A
• Q27265501
• SW219367-1
• A923342
• 4-BROMO-4-METHOXYBIPHENYL
• FT-0603077
• Voltarol
• AKOS015907253
• DICLOFENAC DIETHYLAMINE [WHO-DD]
• diethylamine 2-(2-(2,6-dichlorophenylamino)phenyl)acetate
• MFCD01862249
• SY110689
• H10150
• SCHEMBL1116300
• DICLOFENAC DIETHYLAMMONIUM SALT [MI]
• D07817
• HMS3885E07
• DTXSID40999449
• 78213-16-8
• Diclofenac Diethylamine (Diethylammonium Diclofenac)
• DICLOFENAC DIETHYLAMINE [MART.]
• [2-(2,6-Dichloroanilino)phenyl]acetic acid--N-ethylethanamine (1/1)
• CCG-268279
• 2-[2-(2,6-dichloroanilino)phenyl]acetic acid;N-ethylethanamine
• KS-5039
• UNII-6TGQ35Z71K
• 2-[(2,6-Dichlorophenyl)amino]-benzeneacetic acid compd. with N-ethylethanamine (1:1)
• N-Ethylethanamine 2-[(2,6-dichlorophenyl)amino]
• DB-056293
• ZQVZPANTCLRASL-UHFFFAOYSA-N
• DICLOFENAC DIETHYLAMINE (MART.)
• Voltaren Emulgel
• N-Ethylethanamine 2-((2,6-dichlorophenyl)amino)
• Diclofenac diethylamine

• MDL： MFCD01862249
• Inchi： 1S/C14H11Cl2NO2.C4H11N/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19;1-3-5-4-2/h1-7,17H,8H2,(H,18,19);5H,3-4H2,1-2H3
• InChI Key： ZQVZPANTCLRASL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1NC1C=CC=CC=1CC(=O)O)Cl.N(CC)CC

Computed Properties

• Exact Mass: 368.10600
• Monoisotopic Mass: 368.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4

Experimental Properties

• Color/Form: No data available
• Melting Point: 145-148 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 生物体外In Vitro:DMSO溶解度150 mg/mL(406.18 mM;Need ultrasonic)
• PSA: 61.36000
• LogP: 5.44380
• Vapor Pressure: No data available

Diclofenac diethylamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Other Chemical Reagents

Additional information on Diclofenac diethylamine

Diclofenac diethylamine: Pharmacological Profile and Recent Advancements

Diclofenac diethylamine, a derivative of the well-known nonsteroidal anti-inflammatory drug (NSAID) Diclofenac, is widely recognized for its potent anti-inflammatory, analgesic, and antipyretic properties. With a CAS number of 78213-16-8, this compound has garnered significant attention in the pharmaceutical industry due to its enhanced pharmacokinetic profile compared to its parent compound. The introduction of the diethylamine moiety into the molecular structure not only improves solubility but also enhances bioavailability, making it a promising candidate for various therapeutic applications.

The mechanism of action of Diclofenac diethylamine revolves around its ability to inhibit cyclooxygenase (COX) enzymes, particularly COX-1 and COX-2. By blocking the synthesis of prostaglandins, which are key mediators of inflammation and pain, this compound effectively alleviates symptoms associated with conditions such as arthritis, musculoskeletal disorders, and post-operative pain. Recent studies have highlighted the compound's ability to achieve higher therapeutic concentrations in target tissues while minimizing gastrointestinal side effects, a significant improvement over traditional NSAIDs.

One of the most compelling aspects of Diclofenac diethylamine is its formulation flexibility. Researchers have explored various delivery systems, including transdermal patches, oral formulations, and injectables, to optimize therapeutic outcomes. Transdermal patches, in particular, have shown promise in providing sustained release and reducing systemic absorption, thereby minimizing potential adverse effects. These advancements align with the growing demand for patient-centric therapies that offer convenience and improved safety profiles.

Recent clinical trials have demonstrated the efficacy of Diclofenac diethylamine in managing chronic inflammatory conditions. For instance, a study published in the Journal of Rheumatology reported significant reductions in pain scores and improved functional outcomes in patients with osteoarthritis when treated with Diclofenac diethylamine compared to placebo. The study also noted a lower incidence of gastrointestinal discomfort, underscoring the compound's favorable safety profile.

The pharmacokinetic properties of Diclofenac diethylamine have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) characteristics. Unlike Diclofenac sodium or potassium salts, which can exhibit variable bioavailability due to differences in solubility and formulation, Diclofenac diethylamine demonstrates consistent absorption rates across different administration routes. This consistency has made it an attractive option for both acute pain management and long-term chronic condition treatment.

Innovations in drug delivery systems have further enhanced the therapeutic potential of Diclofenac diethylamine. Nanotechnology-based formulations have emerged as a promising approach to improve drug targeting and reduce local irritation. For example, lipid nanoparticles have been investigated for their ability to deliver Diclofenac diethylamine directly to sites of inflammation, thereby enhancing therapeutic efficacy while minimizing systemic exposure.

The regulatory landscape for Diclofenac diethylamine has evolved alongside advancements in pharmaceutical research. Regulatory bodies such as the FDA and EMA have recognized the compound's potential benefits and have streamlined approval processes for novel formulations that leverage these advantages. This regulatory support has encouraged pharmaceutical companies to invest further in research and development efforts aimed at optimizing Diclofenac diethylamine-based therapies.

Future directions in Diclofenac diethylamine research include exploring its potential role in combination therapies. By pairing it with other anti-inflammatory agents or complementary treatments, researchers aim to develop multi-modal approaches that address multiple aspects of inflammation simultaneously. Such combinations could lead to more comprehensive treatment strategies for complex conditions like rheumatoid arthritis and inflammatory bowel disease.

The sustainability of Diclofenac diethylamine as a therapeutic option is also being evaluated through green chemistry principles. Efforts are underway to develop environmentally friendly synthesis methods that reduce waste generation and energy consumption without compromising product quality. These initiatives reflect the broader industry commitment to sustainable practices that align with global environmental goals.

Overall, Diclofenac diethylamine represents a significant advancement in NSAID therapy due to its improved pharmacokinetic profile and favorable safety profile. The compound's versatility in formulation options and its potential for combination therapies make it a valuable asset in modern medicine. As research continues to uncover new applications and delivery systems, Diclofenac diethylamine is poised to play an increasingly important role in managing inflammatory conditions worldwide.